Cas no 1207007-91-7 (N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide)

• Product Name: N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide
• CAS No: 1207007-91-7
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6090127
• PubChem ID: 45505268
• Update Time: 2025-06-13

N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide
• N-[2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl]-3,4-dimethylbenzamide
• F5860-1146
• N-(2-(2,4-dioxothiazolidin-3-yl)cyclohexyl)-3,4-dimethylbenzamide
• SR-01000925678
• SR-01000925678-1
• AKOS024525257
• VU0526122-1
• 1207007-91-7

• Inchi： 1S/C18H22N2O3S/c1-11-7-8-13(9-12(11)2)17(22)19-14-5-3-4-6-15(14)20-16(21)10-24-18(20)23/h7-9,14-15H,3-6,10H2,1-2H3,(H,19,22)
• InChI Key： QMPVOOPRJDVIOW-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCCCC1NC(C1C=CC(C)=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide

Comprehensive Overview of N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide (CAS No. 1207007-91-7)

The compound N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide (CAS No. 1207007-91-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidinone core and a cyclohexyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of metabolic pathways, given the growing global focus on diabetes and obesity-related disorders. The compound's benzamide derivative also suggests possible applications in neurodegenerative disease research, aligning with current trends in aging population healthcare solutions.

From a chemical perspective, N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide exhibits interesting properties due to its hybrid structure. The 2,4-dioxo-1,3-thiazolidine component is known for its electron-withdrawing characteristics, while the 3,4-dimethylbenzamide group contributes aromatic stability. This combination creates a molecule with balanced lipophilicity and polarity, making it suitable for drug discovery programs targeting membrane-bound receptors. Recent publications in medicinal chemistry journals have highlighted similar compounds as potential PPARγ agonists, which explains the growing scientific curiosity around this specific molecule.

The synthesis of CAS 1207007-91-7 typically involves multi-step organic reactions, starting with the preparation of the thiazolidinone ring system followed by sequential amide coupling reactions. Process chemists have developed optimized routes to achieve high yields while maintaining excellent purity profiles, crucial for pharmaceutical intermediates. Analytical characterization using HPLC, NMR, and mass spectrometry confirms the structural integrity of this compound, with particular attention to the stereochemistry at the cyclohexyl position, which may influence biological activity.

In the context of current drug development trends, this compound's potential extends beyond its immediate biochemical applications. The thiazolidinedione scaffold has shown promise in addressing insulin resistance, a key factor in metabolic syndrome. Furthermore, structural analogs have demonstrated activity against inflammatory markers, positioning N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide as a versatile lead compound for multi-target therapeutics. This aligns perfectly with the pharmaceutical industry's shift toward polypharmacology approaches to complex diseases.

Quality control standards for 1207007-91-7 require rigorous testing protocols, including determination of residual solvents, heavy metal content, and chromatographic purity. These specifications are particularly important for researchers investigating the compound's structure-activity relationships (SAR) or conducting in vitro and in vivo studies. The availability of high-purity material has enabled detailed pharmacokinetic studies, with early data suggesting favorable ADME properties for drug development purposes.

From a commercial perspective, the demand for specialty chemicals like N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide continues to grow alongside advancements in personalized medicine. Contract research organizations (CROs) and academic laboratories frequently seek such compounds for their high-throughput screening platforms. The compound's unique identifier, CAS 1207007-91-7, serves as a crucial reference point in chemical databases and patent literature, facilitating intellectual property research and drug repurposing initiatives.

Environmental and safety considerations for handling 1207007-91-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper chemical storage conditions (typically cool, dry environments) are recommended to maintain stability. Researchers should consult the compound's SDS (Safety Data Sheet) for specific handling instructions, particularly regarding solubility characteristics and appropriate waste disposal methods, in compliance with green chemistry principles.

The future research directions for N-2-(2,4-dioxo-1,3-thiazolidin-3-yl)cyclohexyl-3,4-dimethylbenzamide may include exploration of its crystal polymorphism for formulation development and investigation of its potential as a chemical probe for target validation studies. With increasing interest in fragment-based drug design, the compound's modular structure offers opportunities for lead optimization programs. As the scientific community continues to address global health challenges like metabolic disorders and age-related diseases, compounds with such distinctive pharmacophores will remain valuable tools in biomedical research.